Cas no 15166-06-0 (Perfluoro-6-methylheptanoic Acid)
Perfluoro-6-methylheptanoic Acid is a fluorinated carboxylic acid characterized by its fully fluorinated carbon chain and a terminal methyl group. This compound exhibits exceptional chemical and thermal stability due to the strong carbon-fluorine bonds, making it suitable for applications requiring resistance to harsh environments. Its hydrophobic and lipophobic properties are advantageous in surface modification, coatings, and specialty surfactants. The perfluorinated structure also contributes to low surface energy, enhancing performance in anti-fouling and release applications. Additionally, its compatibility with fluoropolymer synthesis and high-purity formulations makes it valuable in advanced material science and industrial chemistry.
15166-06-0 structure
Product Name:Perfluoro-6-methylheptanoic Acid
CAS No:15166-06-0
MF:C8HF15O2
MW:414.068395376205
CID:1325108
PubChem ID:14671316
Update Time:2025-06-07
Perfluoro-6-methylheptanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- Heptanoic acid, 2,2,3,3,4,4,5,5,6,7,7,7-dodecafluoro-6-(trifluoromethyl)-
- 2,2,3,3,4,4,5,5,6,7,7,7-dodecafluoro-6-(trifluoromethyl)heptanoic acid
- 15166-06-0
- Perfluoro-6-(trifluoromethyl)heptanoic acid
- isoPFOA
- DTXSID50562865
- Q63409317
- NS00018782
- 6-(trifluoromethyl) perfluoro-heptanoic acid
- Perfluoro-6-methylheptanoic Acid
-
- Inchi： 1S/C8HF15O2/c9-2(10,1(24)25)4(12,13)6(16,17)5(14,15)3(11,7(18,19)20)8(21,22)23/h(H,24,25)
- InChI Key： KPBOPOXIOBBZTR-UHFFFAOYSA-N
- SMILES： FC(C(F)(F)F)(C(F)(F)F)C(C(C(C(C(=O)O)(F)F)(F)F)(F)F)(F)F
Computed Properties
- Exact Mass: 413.97363
- Monoisotopic Mass: 413.9737017g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 513
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Perfluoro-6-methylheptanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P287670-1mg |
Perfluoro-6-methylheptanoic Acid |
15166-06-0 | 1mg |
$ 155.00 | 2022-06-03 | ||
| TRC | P287670-10mg |
Perfluoro-6-methylheptanoic Acid |
15166-06-0 | 10mg |
$ 1240.00 | 2022-06-03 |
Perfluoro-6-methylheptanoic Acid Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
15166-06-0 (Perfluoro-6-methylheptanoic Acid) Related Products
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